Cas no 1804359-44-1 (Methyl 2-(difluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Methyl 2-(difluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1804359-44-1
• MF: C₁₀H₈F₅NO₄
• MW: 301.166840553284
• CID: 4835012
• Update Time: 2025-06-15

Methyl 2-(difluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C10H8F5NO4/c1-19-7(18)2-4-5(17)3-6(20-10(13,14)15)16-8(4)9(11)12/h3,9H,2H2,1H3,(H,16,17)
• InChI Key： XUDLSRVFSYXASJ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C=C(N1)OC(F)(F)F)=O)CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 481
• XLogP3: 2
• Topological Polar Surface Area: 64.599

Additional information on Methyl 2-(difluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetate

Comprehensive Overview of Methyl 2-(difluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804359-44-1)

The compound Methyl 2-(difluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804359-44-1) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the difluoromethyl and trifluoromethoxy groups, contribute to its enhanced bioactivity and stability. This compound has garnered attention due to its role in the development of novel enzyme inhibitors and crop protection agents, aligning with the growing demand for sustainable and efficient chemical solutions.

In recent years, the scientific community has shown increasing interest in fluorinated compounds due to their ability to improve drug bioavailability and metabolic stability. The presence of fluorine atoms in Methyl 2-(difluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetate enhances its lipophilicity, making it a promising candidate for drug discovery and agrochemical innovation. Researchers are particularly focused on its potential applications in central nervous system (CNS) therapeutics and pest control formulations, addressing key challenges in modern medicine and agriculture.

The synthesis of Methyl 2-(difluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetate involves multi-step organic reactions, including fluorination and esterification processes. Advanced techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are employed to ensure high purity and accurate characterization. These methodologies are critical for meeting the stringent quality standards required in pharmaceutical intermediates and specialty chemicals.

From an industrial perspective, the demand for Methyl 2-(difluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetate is driven by its versatility and efficacy. Companies specializing in fine chemicals and custom synthesis are actively exploring scalable production methods to meet the needs of research institutions and manufacturing sectors. Additionally, its compatibility with green chemistry principles makes it an attractive option for environmentally conscious applications.

Looking ahead, the compound's potential extends to emerging fields such as precision agriculture and personalized medicine. Its ability to target specific biological pathways with minimal off-target effects positions it as a valuable tool in next-generation therapeutics and sustainable farming. As research progresses, Methyl 2-(difluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetate is expected to play a pivotal role in addressing global challenges related to food security and healthcare innovation.

In summary, Methyl 2-(difluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804359-44-1) represents a cutting-edge compound with broad applicability across multiple industries. Its unique chemical properties, combined with ongoing advancements in synthetic chemistry and molecular design, underscore its importance in modern science and technology. Stakeholders across pharmaceuticals, agrochemicals, and material science are likely to benefit from its continued development and commercialization.